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Compound of Interest

Compound Name: 1-Dodecyl-4-phenoxybenzene

CAS No.: 55191-60-1

Cat. No.: B12820462

Get Quote

This guide provides essential, immediate safety protocols and logistical information for handling

1-Dodecyl-4-phenoxybenzene in a laboratory setting. Our goal is to furnish you with

comprehensive, procedural guidance to ensure safe operational and disposal practices,

reinforcing our commitment to being your trusted partner in laboratory safety and chemical

handling.

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Dodecyl-4-phenoxybenzene is not

readily available in the public domain. The following guidance is based on a thorough hazard

assessment of its chemical structure—an aromatic ether with a long alkyl chain—and safety

data from structurally analogous compounds. This information should be used as a primary

safety resource, always to be supplemented by your institution's specific safety protocols and a

comprehensive risk assessment for your particular experimental setup.

Hazard Identification and Risk Assessment
1-Dodecyl-4-phenoxybenzene (CAS 55191-60-1) possesses a chemical structure that

suggests a specific set of potential hazards that must be managed with appropriate personal

protective equipment (PPE) and handling procedures.[1]
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Probable Hazard Profile:

Physical Hazards: Due to the long dodecyl chain, this compound is likely a combustible liquid

with a high boiling point and low volatility at room temperature.[1] Vapors may be heavier

than air and could form flammable mixtures with air, particularly at elevated temperatures.

Health Hazards:

Skin Contact: Based on data from similar aromatic ethers and long-chain alkylbenzenes,

prolonged or repeated skin contact may cause irritation, redness, and dermatitis.[2][3]

Eye Contact: Direct contact with the eyes is expected to cause irritation.[2]

Inhalation: While its low volatility reduces the risk of inhalation at ambient temperatures,

heating the substance could generate vapors or mists that may cause respiratory tract

irritation.[2][3]

Ingestion: Ingestion may be harmful.[2]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A multi-layered approach to PPE is crucial when handling 1-Dodecyl-4-phenoxybenzene to

minimize exposure through all potential routes. The following table summarizes the

recommended PPE for various laboratory operations.
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Operation
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Low-Volume

Handling at

Ambient

Temperature

(e.g., weighing,

preparing

solutions)

Safety glasses

with side shields

Nitrile or

neoprene gloves

Standard lab

coat

Generally not

required; ensure

adequate

ventilation

Heating or

Generating

Aerosols (e.g.,

sonicating,

vortexing)

Chemical splash

goggles or a face

shield worn over

safety glasses

Nitrile or

neoprene gloves

Chemical-

resistant apron

over a lab coat

Recommended if

not performed in

a certified

chemical fume

hood

Large-Volume

Handling or

Potential for

Splashing

Chemical splash

goggles and a

face shield

Nitrile or

neoprene gloves;

consider double-

gloving

Chemical-

resistant suit or

apron over a lab

coat

Use in a certified

chemical fume

hood is strongly

recommended

Emergency Spill

Response

Chemical splash

goggles and a

face shield

Heavy-duty

chemical-

resistant gloves

(e.g., butyl

rubber)

Full-body

chemical-

resistant suit

Air-purifying

respirator with

organic vapor

cartridges

Detailed PPE Protocols: Ensuring Procedural
Integrity
Eye and Face Protection: The First Line of Defense
Given the potential for eye irritation, appropriate eye protection is mandatory.

Standard Use: At a minimum, ANSI Z87.1-compliant or EN 166-compliant safety glasses with

side shields should be worn.[4]
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Splash Hazard: When there is a risk of splashing, chemical splash goggles that form a seal

around the eyes are required. For significant splash risks, a full-face shield should be worn in

addition to safety goggles.[5]

Hand Protection: Preventing Dermal Exposure
The selection of appropriate gloves is critical to prevent skin contact.

Glove Selection: Chemically resistant gloves are essential. Nitrile or neoprene gloves are

generally suitable for incidental contact.[5] For prolonged contact or immersion, consult the

glove manufacturer's compatibility charts.

Glove Inspection and Removal: Always inspect gloves for tears or punctures before use.

After handling the chemical, remove gloves using a technique that avoids touching the outer

surface with bare hands and dispose of them in a designated waste container.[6]

Body Protection: Shielding Against Contamination
Protective clothing prevents the contamination of personal garments and skin.

Routine Operations: A standard, buttoned lab coat should be worn.[7]

Higher Risk Procedures: For tasks with a higher risk of splashes or spills, a chemical-

resistant apron worn over the lab coat is recommended.[7] Contaminated clothing should be

removed immediately and decontaminated before reuse.[3][4]

Respiratory Protection: Safeguarding Against Inhalation
While the risk is lower at ambient temperatures, it is crucial to control for the inhalation of

vapors or mists, especially when the material is heated or aerosolized.

Engineering Controls: The primary method for controlling inhalation exposure is the use of a

certified chemical fume hood.

Respirator Use: In the absence of adequate engineering controls or during emergency

situations, a NIOSH-approved air-purifying respirator with organic vapor cartridges should be

used.[8] Proper fit testing and training are required for respirator use.
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Workflow for Safe Handling of 1-Dodecyl-4-
phenoxybenzene
The following diagram outlines the critical steps for the safe handling of 1-Dodecyl-4-
phenoxybenzene, from preparation to disposal.

Preparation Handling Disposal & Doffing

Conduct Risk Assessment Select Appropriate PPE Don PPE Correctly Handle Chemical in
Well-Ventilated Area Minimize Aerosol Generation Segregate Chemical Waste Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Dodecyl-4-phenoxybenzene.

Operational and Disposal Plans
Spill Management
In the event of a spill, evacuate the area and alert your institution's safety officer. For small

spills, and only if you are trained to do so, use an absorbent material (e.g., sand, vermiculite) to

contain the spill.[9] Place the absorbed material into a sealed, labeled container for proper

disposal.[9] Ensure adequate ventilation during cleanup.

Waste Disposal
Dispose of 1-Dodecyl-4-phenoxybenzene and any contaminated materials in accordance with

all local, state, and federal regulations. Do not pour this chemical down the drain, as it may be

harmful to aquatic life.[6]

Conclusion: Fostering a Culture of Safety
By adhering to these guidelines, researchers can handle 1-Dodecyl-4-phenoxybenzene with

a high degree of safety, protecting themselves, their colleagues, and the environment. This

commitment to rigorous safety protocols is the foundation of trustworthy and excellent scientific

research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12820462/docs#comprehensive-safety-and-handling-
guide-for-1-dodecyl-4-phenoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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